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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of the chemical identity and safety profile of

diammonium succinate. The document includes its Chemical Abstracts Service (CAS)

number, physicochemical properties, and a thorough summary of its known hazards and safety

precautions based on globally harmonized system (GHS) classifications. In lieu of specific

published toxicological studies on diammonium succinate, this guide presents detailed,

representative experimental protocols for acute dermal and eye irritation based on

internationally recognized OECD guidelines. Furthermore, a logical workflow for chemical

safety assessment is provided to guide researchers in the evaluation of such compounds. All

quantitative data is presented in structured tables for clarity and ease of comparison.

Chemical Identification and Properties
Diammonium succinate, also known as ammonium succinate, is the diammonium salt of

succinic acid.[1][2] It is a white crystalline solid that is soluble in water.[2]
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Identifier Value

Chemical Name Diammonium succinate[1][2]

Synonyms
Butanedioic acid, diammonium salt; Ammonium

succinate

CAS Number 2226-88-2

Molecular Formula C₄H₁₂N₂O₄

Molecular Weight 152.15 g/mol

Safety and Hazard Information
The safety profile of diammonium succinate has been evaluated by various suppliers and is

communicated through Safety Data Sheets (SDS). The primary hazards identified are skin and

eye irritation.

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information. The aggregated GHS

information for diammonium succinate from multiple notifications indicates the following

classifications, although it is noted that a significant percentage of notifications did not classify

the chemical as hazardous.
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Hazard Class
Hazard

Category
GHS Pictogram Signal Word

Hazard

Statement

Skin

Corrosion/Irritatio

n

Category 2 alt text Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

Category 2 alt text Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

(Respiratory tract

irritation)

alt text Warning

H335: May

cause respiratory

irritation

Precautionary Statements
The following precautionary statements are recommended when handling diammonium
succinate.
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Category Statement Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280
Wear protective gloves/eye

protection/face protection.

Response P302+P352
IF ON SKIN: Wash with plenty

of water.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312

Call a POISON

CENTER/doctor if you feel

unwell.

P332+P313
If skin irritation occurs: Get

medical advice/attention.

P337+P313
If eye irritation persists: Get

medical advice/attention.

P362+P364
Take off contaminated clothing

and wash it before reuse.

Storage P403+P233 Store in a well-ventilated

place. Keep container tightly
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closed.

P405 Store locked up.

Disposal P501

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.

First-Aid Measures
In case of exposure to diammonium succinate, the following first-aid measures are

recommended.

Exposure Route First-Aid Measures

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Experimental Protocols for Safety Assessment
While specific, detailed toxicological studies for diammonium succinate are not readily

available in the public domain, its safety assessment would typically follow standardized

guidelines such as those established by the Organisation for Economic Co-operation and

Development (OECD). The following sections provide detailed methodologies for acute dermal
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and eye irritation studies based on OECD Test Guidelines 404 and 405, respectively. These

protocols are representative of the procedures that would be used to evaluate the skin and eye

irritancy of a chemical like diammonium succinate.

Representative Protocol for Acute Dermal
Irritation/Corrosion (based on OECD Test Guideline 404)
Objective: To determine the potential of a test substance to produce irritation or corrosion on

the skin.

Test Animal: The albino rabbit is the preferred species.

Methodology:

Animal Preparation: Approximately 24 hours before the test, the fur is removed from a small

area (approximately 6 cm²) on the back of the animal by clipping or shaving. Care is taken to

avoid abrading the skin.

Test Substance Application: A dose of 0.5 g of the solid test substance (diammonium
succinate) is applied to the prepared skin area and covered with a gauze patch. The patch

is held in place with non-irritating tape. An untreated area of skin on the same animal serves

as a control.

Exposure: The test substance is applied for a duration of 4 hours. After the exposure period,

any residual test substance is removed with a suitable solvent that does not interfere with the

results.

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

60 minutes, and then at 24, 48, and 72 hours after patch removal.

Scoring: Dermal reactions are scored according to a standardized grading system (e.g.,

Draize scale). Observations may continue for up to 14 days to assess the reversibility of any

observed effects.

Representative Protocol for Acute Eye
Irritation/Corrosion (based on OECD Test Guideline 405)
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Objective: To assess the potential of a test substance to cause irritation or corrosion to the eye.

Test Animal: The albino rabbit is the recommended species.

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used. Both eyes of each animal are

examined for any pre-existing corneal defects or irritation.

Test Substance Application: A single dose of 0.1 g (weighed) of the solid test substance is

instilled into the conjunctival sac of one eye of the rabbit. The eyelids are then gently held

together for about one second. The other eye remains untreated and serves as a control.

Observation Period: The eyes are examined at 1, 24, 48, and 72 hours after application of

the test substance.

Evaluation of Ocular Lesions: The degree of eye irritation is evaluated by scoring lesions of

the cornea (opacity), iris, and conjunctiva (redness, swelling, discharge) according to a

standardized scoring system. The reversibility of any lesions is also assessed.

Logical Workflow for Chemical Safety Assessment
The safety assessment of a chemical substance like diammonium succinate typically follows

a structured, logical workflow. This process begins with the identification of the substance and

gathering of existing data, proceeds through a series of toxicological tests if necessary, and

culminates in hazard classification and risk assessment. The following diagram illustrates this

general workflow.
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Phase 1: Characterization and Data Gathering

Phase 2: Hazard Identification (In Vitro & In Vivo Testing)

Phase 3: Hazard and Risk Characterization

Chemical Identification
(CAS No., Structure)

Physicochemical Properties
(Solubility, MW)

Literature Review
(Existing studies, QSAR)

Acute Toxicity Testing
(Oral, Dermal, Inhalation)

Data Gaps?

Local Tolerance Testing
(Skin/Eye Irritation - e.g., OECD 404, 405)

Data Gaps?

Dose-Response Assessment

Skin Sensitization Genotoxicity Repeated Dose Toxicity

Hazard Classification
(GHS)

Risk Characterization

Exposure Assessment

Click to download full resolution via product page

A logical workflow for the safety assessment of a chemical substance.
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Conclusion
Diammonium succinate (CAS No. 2226-88-2) is a chemical that requires careful handling due

to its potential to cause skin and eye irritation. This technical guide has summarized the

available safety and hazard information according to the GHS and provided representative,

detailed experimental protocols based on OECD guidelines for assessing these endpoints. The

included logical workflow for chemical safety assessment offers a framework for the systematic

evaluation of such compounds. Researchers, scientists, and drug development professionals

should adhere to the recommended safety precautions and consult the relevant safety data

sheets before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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